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Compound of Interest
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An examination of the astrophysical processes responsible for the creation of the heavy
isotope Tellurium-128, intended for researchers, scientists, and drug development
professionals.

This technical guide addresses the nucleosynthetic origins of Tellurium-128 (128Te). It is critical
to note that 128Te is not a product of primordial nucleosynthesis, also known as Big Bang
Nucleosynthesis (BBN). The conditions in the early universe, lasting only for a few minutes,
were only suitable for the formation of the lightest elements, primarily hydrogen and helium,
with trace amounts of lithium.[1][2][3] The synthesis of heavier elements, such as tellurium,
occurs within stars and through explosive stellar events.[4][5][6] This document details the
stellar nucleosynthesis pathways, specifically the rapid neutron-capture process (r-process),
that lead to the formation of 128Te, presents relevant quantitative data, outlines the experimental
methodologies for its detection and analysis, and provides a visualization of its formation
pathway.

The r-Process: The Dominant Pathway to Tellurium-
128

Elements heavier than iron are predominantly synthesized through two neutron-capture
processes: the slow neutron-capture process (s-process) and the rapid neutron-capture
process (r-process).[4][7] In the case of Tellurium-128, its formation is almost exclusively
attributed to the r-process.
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The s-process, which occurs in environments with relatively low neutron densities such as
Asymptotic Giant Branch (AGB) stars, is characterized by neutron captures that are slow
compared to the beta-decay rates of unstable isotopes.[5][8] This process is effectively blocked
from producing 128Te. The s-process path along the valley of beta stability is obstructed by
short-lived isotopes. For instance, any potential s-process pathway towards 128Te would be
terminated by the rapid beta decay of unstable intermediate isotopes, preventing the
accumulation of nuclei at this mass number.[4][9]

Conversely, the r-process takes place in extreme astrophysical environments with very high
neutron densities, such as core-collapse supernovae and neutron star mergers.[7][10][11]
These conditions allow for a rapid succession of neutron captures, occurring much faster than
the beta-decay rates of the newly formed, highly neutron-rich isotopes.[7] This rapid capture of
neutrons pushes nucleosynthesis far from the valley of beta stability. Once the intense neutron
flux subsides, these unstable isotopes undergo a series of beta decays, eventually populating
the stable, neutron-rich isotopes, including 128Te.[12] For this reason, 128Te is considered an "r-
only" isotope.[9][13]

Quantitative Data: Isotopic Abundances of Tellurium

The following table summarizes the naturally occurring isotopes of tellurium and their relative
abundances. It is noteworthy that 128Te is one of the most abundant isotopes of tellurium.
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Isotope Natural Abundance (%) Half-life

120Tg 0.09 Stable

122Te 2.55 Stable

123Tg 0.89 > 0.2 x 1016 years
124Tg 4.74 Stable

125Te 7.07 Stable

126Tg 18.84 Stable

128Tg 31.74 2.25 x 10%* years
130Te 34.08 7.9 x 102° years

Data sourced from various
IUPAC and nuclear data
compilations.[14][15][16][17]
[18]

Experimental Protocols for Determining Stellar
Origins

The stellar origin of elements like Tellurium-128 is determined through a combination of
observational and laboratory-based techniques.

Stellar Spectroscopy

Stellar spectroscopy is a fundamental method for determining the chemical composition of
stars.[10][19] This technique involves capturing the light from a star and separating it into its
constituent wavelengths, creating a spectrum.[19] Chemical elements within the star's
atmosphere absorb light at specific, characteristic wavelengths, producing absorption lines in
the spectrum.[19] The presence and strength of these absorption lines allow astronomers to
identify the elements present and quantify their abundances.[20] The detection of tellurium in
the spectra of ancient, metal-poor stars provides direct evidence of its production in early r-
process events.[17][18]
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The general workflow for stellar spectroscopy involves:

o Observation: Using ground-based or space-based telescopes equipped with spectrographs
to collect the light from the target star.

» Data Reduction: Processing the raw data to remove instrumental and atmospheric effects,
resulting in a calibrated stellar spectrum.

o Spectral Analysis: Comparing the observed spectrum to theoretical stellar atmosphere
models. By fitting the models to the observed spectrum, stellar parameters such as
temperature, surface gravity, and elemental abundances can be derived.

Analysis of Presolar Grains

Presolar grains are microscopic dust particles that formed in the atmospheres of ancient stars
and were incorporated into meteorites.[1] These "stardust" grains preserve the isotopic
composition of their parent stars, providing a direct sample of stellar nucleosynthesis.[1][2]

The laboratory analysis of presolar grains involves the following key steps:

« |solation: Chemical and physical techniques are used to separate the presolar grains from
the surrounding meteorite matrix.

o Characterization: The isolated grains are analyzed using techniques such as Secondary lon
Mass Spectrometry (SIMS), NanoSIMS, and Resonance lonization Mass Spectrometry
(RIMS).[1][4] These methods can measure the isotopic ratios of various elements within a
single microscopic grain with high precision.

« |sotopic Analysis: The measured isotopic abundances of elements like tellurium in these
grains are compared to the predictions of stellar nucleosynthesis models to identify the
specific type of star in which the grain formed.

Visualization of the r-Process Pathway to Tellurium-
128

The following diagram illustrates the generalized r-process pathway that leads to the formation
of stable 128Te. In an environment with a high density of free neutrons, a seed nucleus (e.qg.,
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from the iron peak) rapidly captures multiple neutrons, moving far into the neutron-rich region of
the chart of nuclides. This process populates highly unstable, neutron-rich isotopes with a mass
number of 128. Once the neutron flux ceases, these progenitors undergo a series of beta

decays (™), where a neutron is converted into a proton, until they reach the stable isobar 128Te.

Click to download full resolution via product page

r-process decay chain to stable Tellurium-128.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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ded for diagnostic or therapeutic procedures. While BenchChem strives to provide
rate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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